Cas no 866346-42-1 (4-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione)

• Product Name: 4-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione
• CAS No: 866346-42-1
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 5821177
• PubChem ID: 2135731
• Update Time: 2025-10-31

4-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dimethoxyphenyl)-3-(4-methylphenyl)-1H-imidazole-2-thione
• F1602-0639
• 4-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione
• 4-(3,4-dimethoxyphenyl)-1-(p-tolyl)-1H-imidazole-2(3H)-thione
• 866346-42-1
• AKOS001760515

• Inchi： 1S/C18H18N2O2S/c1-12-4-7-14(8-5-12)20-11-15(19-18(20)23)13-6-9-16(21-2)17(10-13)22-3/h4-11H,1-3H3,(H,19,23)
• InChI Key： NAPVJQVSEVZSID-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2=CC=C(OC)C(OC)=C2)=CN1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 326.10889899g/mol
• Monoisotopic Mass: 326.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione

4-(3,4-Dimethoxyphenyl)-1-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione: A Comprehensive Overview

4-(3,4-Dimethoxyphenyl)-1-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione, also known by its CAS number 866346-42-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazothiones, which are known for their diverse biological activities and potential applications in drug development. The molecule's structure is characterized by a thione group attached to an imidazole ring, with two aromatic substituents: a 3,4-dimethoxyphenyl group and a 4-methylphenyl group. These substituents play a crucial role in modulating the compound's physicochemical properties and bioactivity.

The synthesis of 4-(3,4-Dimethoxyphenyl)-1-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione involves a series of well-established organic reactions. The core imidazothione framework is typically constructed through cyclization reactions involving appropriate thioamide precursors. The substitution pattern on the aromatic rings is achieved via directed metallation or Suzuki coupling reactions, ensuring high regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, aligning with the principles of green chemistry.

The compound's biological activity has been extensively studied in recent years. In vitro assays have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of pro-inflammatory cytokines and modulation of signaling pathways such as NF-κB. Additionally, preliminary studies suggest that this compound may exhibit anti-tumor properties by inducing apoptosis in cancer cells through mitochondrial-dependent pathways. These findings have sparked interest in exploring its therapeutic potential in chronic inflammatory diseases and oncology.

In terms of pharmacokinetics, 866346-42-1 exhibits moderate solubility in physiological conditions, which is critical for its absorption and bioavailability. Preclinical studies using animal models have shown that the compound demonstrates acceptable oral bioavailability and favorable pharmacokinetic profiles. However, further investigations are required to optimize its delivery systems for enhanced efficacy and reduced toxicity.

The environmental impact of this compound is another area of concern. Recent studies have evaluated its biodegradability under various conditions, revealing that it undergoes microbial degradation under aerobic conditions. This suggests that proper waste management practices can mitigate its environmental footprint. Furthermore, toxicological assessments indicate low acute toxicity in experimental animals, supporting its safe use in controlled settings.

Looking ahead, ongoing research is focused on optimizing the structure of 4-(3,4-Dimethoxyphenyl)-1-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione to enhance its therapeutic index. This includes exploring analogs with different substituents on the aromatic rings to improve potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, CAS No 866346-42-1, or 4-(3,4-Dimethoxyphenyl)-1-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione, represents a promising lead compound with diverse applications in drug discovery. Its unique chemical structure and favorable biological properties make it a valuable candidate for further exploration in both academic and industrial research settings.